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Compound of Interest

Compound Name: NXP800

Cat. No.: B10830210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides essential information regarding the stability, storage, and

handling of NXP800. It also offers troubleshooting advice and standardized protocols for

assessing the stability of NXP800 in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is NXP800?

A1: NXP800 (also known as CCT361814) is an orally active, small molecule inhibitor of the

Heat Shock Factor 1 (HSF1) pathway and a GCN2 kinase activator.[1][2] It is currently under

investigation in clinical trials for the treatment of various cancers, including platinum-resistant

ovarian cancer with ARID1a mutations.[3][4][5]

Q2: What are the recommended long-term storage conditions for NXP800 powder?

A2: For long-term storage, NXP800 as a solid powder should be kept at -20°C.[1][6][7] Some

suppliers also indicate that storage at 4°C is suitable for up to two years.[1] It is also

recommended to store it in a dry, dark place.[7]

Q3: How should I store NXP800 in solution?

A3: Stock solutions of NXP800 should be stored at -80°C for up to six months, or at -20°C for

up to one month.[1]
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Q4: How is NXP800 shipped, and is it stable at ambient temperatures?

A4: NXP800 is typically shipped at room temperature as a non-hazardous chemical. It is

considered stable enough for a few weeks during ordinary shipping and customs processing.[7]

Q5: In which solvents is NXP800 soluble?

A5: NXP800 is soluble in DMSO.[7][8] One supplier specifies a solubility of 100 mg/mL in

DMSO, noting that an ultrasonic bath may be needed and that fresh, non-hygroscopic DMSO

should be used for best results.[1][8]

Q6: I see some discoloration in my solid NXP800 sample. Is this normal?

A6: NXP800 is described as a light yellow to green-yellow solid.[1] Slight variations in color

within this range can be normal. However, if you observe a significant change in color or

appearance, it could be an indication of degradation. Please refer to the troubleshooting guide

below.

Data on Storage and Stability
While specific degradation kinetics are not publicly available, the following table summarizes

the recommended storage conditions for NXP800 based on supplier data sheets.

Form Condition Duration Source

Solid Powder -20°C
Long-term (months to

years) / 3 years
[1][6][7]

0-4°C
Short-term (days to

weeks) / 2 years
[1][7]

Ambient Short-term (shipping) [7]

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months [1]

-20°C Up to 1 month [1]
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This guide addresses potential issues you might encounter during your experiments with

NXP800.
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Issue Potential Cause Recommended Action

Unexpected experimental

results or loss of compound

activity.

1. Degradation due to

improper storage: The

compound may have been

stored at incorrect

temperatures or exposed to

light. 2. Degradation in

solution: The stock solution

may be older than the

recommended storage

duration. 3. Multiple freeze-

thaw cycles: Repeated

freezing and thawing can

degrade the compound.

1. Verify storage conditions:

Ensure that both solid

compound and solutions are

stored at the recommended

temperatures and protected

from light. 2. Prepare fresh

solutions: If a stock solution is

old or has been stored

improperly, prepare a fresh

one from solid material. 3.

Aliquot solutions: Aliquot stock

solutions into single-use

volumes to avoid multiple

freeze-thaw cycles.

Difficulty dissolving NXP800 in

DMSO.

1. Hygroscopic DMSO: DMSO

can absorb moisture, which

can reduce the solubility of

some compounds. 2.

Insufficient mixing: The

compound may require more

energy to dissolve completely.

1. Use fresh DMSO: Use a

new, unopened bottle of

anhydrous, high-purity DMSO.

[8] 2. Use sonication: As

recommended by suppliers,

use an ultrasonic bath to aid

dissolution.[1]
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Appearance of unknown peaks

in analytical chromatography

(e.g., HPLC).

1. Compound degradation: The

new peaks could be

degradation products. 2.

Contamination: The sample

may be contaminated.

1. Perform a forced

degradation study (see

protocol below): This can help

identify potential degradation

products. 2. Analyze a freshly

prepared sample: Compare

the chromatogram of the

suspect sample to a newly

prepared one to see if the

unknown peaks are present. 3.

Check solvents and materials:

Ensure all solvents and

materials used for sample

preparation are of high purity.
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Unexpected Experimental Results
(e.g., low activity, new HPLC peaks)

Were storage conditions
(temp, light, duration)

correct for both solid & solution?

Was the solution freshly
prepared with high-purity
DMSO and sonicated?

Yes

Action: Prepare fresh stock
solution from solid. Aliquot

for single use.

No

Was the stock solution
subjected to multiple
freeze-thaw cycles?

Yes

No

Yes

Action: Re-run experiment
with new solution.

No

Further Investigation:
Consider forced degradation
study to identify degradants.

Issue Persists

Click to download full resolution via product page

Caption: Troubleshooting workflow for NXP800 stability issues.
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Experimental Protocols
Disclaimer: The following are generalized protocols based on ICH guidelines for

pharmaceutical stability testing.[9][10] Researchers should adapt these protocols based on

their specific experimental needs and available equipment. Detailed degradation pathways and

products for NXP800 are not publicly available.

Protocol 1: Forced Degradation Study
This study is designed to intentionally degrade NXP800 under various stress conditions to

identify potential degradation products and pathways. This is crucial for developing stability-

indicating analytical methods.[10][11]

Objective: To identify likely degradation products and demonstrate the specificity of an

analytical method (e.g., HPLC).

Materials:

NXP800

High-purity solvents (e.g., Methanol, Acetonitrile, Water)

Acids (e.g., 0.1 M HCl)

Bases (e.g., 0.1 M NaOH)

Oxidizing agent (e.g., 3% H₂O₂)

Calibrated oven, pH meter, and photostability chamber

HPLC system with a suitable detector (e.g., UV/DAD or MS)

Methodology:

Sample Preparation: Prepare stock solutions of NXP800 in a suitable solvent (e.g., DMSO or

Methanol) at a known concentration (e.g., 1 mg/mL).
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Stress Conditions: Expose the NXP800 solutions to the following conditions. A control

sample, protected from stress (e.g., wrapped in foil and refrigerated), should be analyzed

alongside the stressed samples.

Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for a set time

(e.g., 2, 8, 24 hours). Neutralize before analysis.

Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for a set

time. Neutralize before analysis.

Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for a set

time.

Thermal Degradation: Incubate the stock solution and solid NXP800 at an elevated

temperature (e.g., 80°C) for a set time (e.g., 24, 48, 72 hours).

Photostability: Expose the solution and solid NXP800 to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy

of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[12]

Analysis: Analyze all samples by a suitable HPLC method. The goal is to achieve 5-20%

degradation of the active pharmaceutical ingredient (API).[9]

Data Evaluation: Compare the chromatograms of the stressed samples to the control.

Identify and quantify the main degradation products. The analytical method is considered

"stability-indicating" if it can separate the degradation product peaks from the parent NXP800
peak.
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Apply Stress Conditions

Prepare NXP800 Stock Solution
and Solid Sample

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1M NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal
(e.g., 80°C)

Photolytic
(ICH Q1B light exposure)

Control Sample
(Protected from stress)

Analyze All Samples
by HPLC-UV/MS

Evaluate Data:
- Aim for 5-20% degradation
- Identify degradant peaks

- Validate method specificity

Click to download full resolution via product page

Caption: Experimental workflow for a forced degradation study of NXP800.

Protocol 2: Long-Term Stability Study (Research Scale)
Objective: To evaluate the stability of NXP800 under recommended storage conditions over an

extended period.

Materials:

Multiple aliquots of solid NXP800 from the same batch.

Multiple aliquots of NXP800 stock solution in DMSO.

Controlled environment chambers or freezers (-20°C and 4°C).

Validated stability-indicating HPLC method.
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Methodology:

Initial Analysis (Time 0): Perform a full analysis on an initial set of samples (solid and

solution). This includes appearance, purity/assay by HPLC, and any other relevant tests.

This is the baseline data.

Storage: Place the remaining aliquots in the designated long-term storage conditions:

Solid NXP800: -20°C and 4°C, protected from light.

NXP800 solution: -20°C and -80°C, protected from light.

Time Points: Pull samples for analysis at predetermined time points (e.g., 1, 3, 6, 9, 12

months).

Analysis at Time Points: At each time point, analyze the pulled samples using the same

methods as the initial analysis.

Data Evaluation: Compare the results at each time point to the baseline data. Look for trends

in purity reduction or the appearance of degradation products. This will help establish a

reliable shelf-life for the compound under your laboratory's storage conditions.

Hypothetical NXP800 Degradation Pathway
This diagram is for illustrative purposes only, as the actual degradation pathway of NXP800 is

not publicly known. It depicts common degradation reactions for molecules with similar

functional groups (amides, ethers).
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Potential Degradation Products

NXP800
(C32H32FN5O4)

Amide Hydrolysis Product 1
(Quinoline Carboxylic Acid Derivative)

Hydrolysis
(Acid/Base)

Amide Hydrolysis Product 2
(Fluorinated Aniline Derivative)

Hydrolysis
(Acid/Base)

N-Oxide
(on Piperazine Nitrogen)

Oxidation

Ether Cleavage Product
(on Dioxane Ring)

Oxidation/
Photolysis

Click to download full resolution via product page

Caption: A hypothetical degradation pathway for NXP800.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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